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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety precautions and handling

guidelines for tributylphosphine (TBP). Tributylphosphine is a pyrophoric and corrosive

organophosphorus compound that demands meticulous handling to mitigate its inherent risks.

This document outlines the necessary protocols for its safe use in research and development

settings, including detailed information on personal protective equipment, storage

requirements, emergency procedures, and toxicological data. Adherence to these guidelines is

critical for ensuring the safety of laboratory personnel and the environment.

Hazard Identification and Classification
Tributylphosphine presents a significant hazard profile, being spontaneously flammable in air

and causing severe skin burns and eye damage.[1][2][3][4][5] It is also harmful if swallowed or

in contact with skin and is toxic to aquatic life with long-lasting effects.[1][4]

GHS Hazard Statements:

H250: Catches fire spontaneously if exposed to air.[1][6]

H302: Harmful if swallowed.[1][6]

H312: Harmful in contact with skin.[6]
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H314: Causes severe skin burns and eye damage.[1][6]

H335: May cause respiratory irritation.

H411: Toxic to aquatic life with long lasting effects.[1]

H412: Harmful to aquatic life with long lasting effects.

Physical and Chemical Properties
A thorough understanding of tributylphosphine's physical and chemical properties is

fundamental to its safe handling.

Property Value Source

Appearance
Clear, colorless to pale yellow

liquid
[2][7]

Odor Strong, garlic-like, stench [2][3][8][9]

Molecular Formula C12H27P [2][3][7]

Molecular Weight 202.32 g/mol [2][3][7][10]

Boiling Point 240-242 °C @ 760 mmHg [2][3]

Melting Point -65 °C [2][7]

Flash Point
-17 °C (1.40 °F) to 37 °C (98.6

°F)
[2][3]

Autoignition Temperature 199-200 °C (390.2-392 °F) [2][3]

Specific Gravity 0.810 g/cm³ @ 24/4°C [2][3]

Vapor Density 6.98 (Air = 1) [2][3]

Solubility Insoluble in water [2][3][8]

Toxicological Information
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Exposure to tributylphosphine can result in severe health effects. It is crucial to minimize all

routes of exposure.

Toxicity Metric Value Species Route Source

LD50 750 mg/kg Rat Oral [2][3][4][11]

LD50 2 g/kg Rabbit Skin [2]

Health Effects:

Eye Contact: Causes severe eye burns and is a lachrymator (induces tearing).[2][4]

Skin Contact: Causes severe skin burns and may be harmful if absorbed through the skin.[2]

[4]

Ingestion: Harmful if swallowed and causes gastrointestinal tract burns.[1][2]

Inhalation: Causes chemical burns to the respiratory tract and may cause respiratory

irritation.[2] Inhalation of high vapor concentrations can lead to symptoms such as coughing

and shortness of breath.[3]

Safe Handling and Storage Protocols
Strict adherence to the following handling and storage protocols is mandatory to prevent

accidents and exposure.

Handling Procedures
Inert Atmosphere: Always handle and store tributylphosphine under an inert gas such as

nitrogen or argon.[2][5][7][12] This is critical as it reacts rapidly with atmospheric oxygen, a

reaction that can be vigorous enough to cause ignition.[2][10][11]

Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[1][2]

[3][7][13] Explosion-proof ventilation equipment should be used.[2]

Ignition Sources: Keep away from all sources of ignition, including heat, sparks, open flames,

and hot surfaces.[1][2][3][5][7] Use non-sparking, explosion-proof tools.[1][2][3][7]
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Personal Protective Equipment (PPE): Wear appropriate PPE as detailed in Section 5.

Hygiene: Do not eat, drink, or smoke when using this product.[1][5][7] Wash hands and any

exposed skin thoroughly after handling.[1][2][7][14] Contaminated clothing should be

removed immediately and washed before reuse.[1][2]

Storage Requirements
Container: Store in a tightly closed container.[2][3][7] Containers must be hermetically sealed

under an inert atmosphere.[12]

Location: Store in a cool, dry, well-ventilated, flammables-area.[2][3][7] Do not store in pits,

basements, or areas where vapors may be trapped.[12]

Incompatible Materials: Store away from incompatible materials, particularly strong oxidizing

agents, oxygen, and air.[2][3][7]

Security: Store in a locked-up area.[1][5][7]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is the primary defense against exposure.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US) standards.[1][7]

Skin Protection:

Gloves: Wear chemical-impermeable gloves that have been inspected prior to use.[7]

Clothing: Wear fire/flame resistant and impervious clothing.[1][7] Appropriate protective

clothing should be worn to prevent skin exposure.[2][13]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a full-

face respirator with an appropriate cartridge.[1] A respiratory protection program that meets

OSHA's 29 CFR 1910.134 and ANSI Z88.2 requirements or European Standard EN 149

must be followed.[2][3]
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Emergency Procedures
Immediate and appropriate response to emergencies is critical to minimizing harm.

First Aid Measures
General Advice: Move the victim to fresh air.[1][7] Call for immediate medical attention and

show the Safety Data Sheet to the attending physician.[3]

If Inhaled: If breathing is difficult, give oxygen.[7] If not breathing, give artificial respiration,

but do not use mouth-to-mouth resuscitation if the victim ingested or inhaled the chemical.[7]

In Case of Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes

while removing all contaminated clothing and shoes.[2][3] Immerse the affected area in cool

water or wrap in wet bandages.[1][5][7]

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

including under the eyelids.[2][3][7] Remove contact lenses if present and easy to do.[1][5][7]

If Swallowed: Rinse mouth with water.[1][7] Do NOT induce vomiting.[1][2][7] Never give

anything by mouth to an unconscious person.[2][7]

Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, alcohol-resistant foam, or

dry sand.[1][2][7][8]

Unsuitable Extinguishing Media: Do not use water directly on the material, as it may react

violently.[8]

Specific Hazards: Tributylphosphine is pyrophoric and may ignite spontaneously in air.[2][6]

[9] Vapors are heavier than air and may travel to an ignition source and flash back.[2][3]

Containers may explode when heated.[3][6][12] Hazardous decomposition products include

oxides of phosphorus, carbon monoxide, and carbon dioxide.[2][3]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[1][2][7]
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Accidental Release Measures
Personal Precautions: Evacuate personnel to safe areas and ensure adequate ventilation.[1]

[3][7] Remove all sources of ignition.[1][2][3][7] Do not touch or walk through spilled material.

[6][12]

Environmental Precautions: Prevent further leakage or spillage if safe to do so.[1][7] Do not

let the product enter drains, as it is toxic to aquatic life.[1][3][7]

Methods for Containment and Cleaning Up:

For small spills, absorb with inert material such as vermiculite, sand, or earth.[2]

For larger spills, cover with wet earth, sand, or other non-combustible material.[12]

Collect the absorbed material using clean, non-sparking tools and place it into a suitable,

closed container for disposal.[2][3][7][12]

Disposal Considerations
Dispose of tributylphosphine and its containers in accordance with all applicable local, state,

and federal regulations.[1][7] Contaminated packaging should be triply rinsed and offered for

recycling or reconditioning, or punctured to render it unusable before disposal in a sanitary

landfill.[7]

Workflow and Pathway Diagrams
The following diagrams illustrate key decision-making and procedural workflows for the safe

handling of tributylphosphine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.echemi.com/sds/tributylphosphane-pid_Rock37146.html
https://www.fishersci.com/store/msds?partNumber=AC139345000&productDescription=TRI-NORMAL-BUTYLPHOSPHIN+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://www.echemi.com/sds/tributylphosphane-pid_Rock37146.html
https://pim-resources.coleparmer.com/sds/82385.pdf
https://www.fishersci.com/store/msds?partNumber=AC139345000&productDescription=TRI-NORMAL-BUTYLPHOSPHIN+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Tributylphosphine
https://datasheets.scbt.com/sc-251289.pdf
https://www.echemi.com/sds/tributylphosphane-pid_Rock37146.html
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://www.echemi.com/sds/tributylphosphane-pid_Rock37146.html
https://www.fishersci.com/store/msds?partNumber=AC139345000&productDescription=TRI-NORMAL-BUTYLPHOSPHIN+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://pim-resources.coleparmer.com/sds/82385.pdf
https://datasheets.scbt.com/sc-251289.pdf
https://pim-resources.coleparmer.com/sds/82385.pdf
https://www.fishersci.com/store/msds?partNumber=AC139345000&productDescription=TRI-NORMAL-BUTYLPHOSPHIN+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://datasheets.scbt.com/sc-251289.pdf
https://www.benchchem.com/product/b147548?utm_src=pdf-body
https://www.echemi.com/sds/tributylphosphane-pid_Rock37146.html
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://www.chemicalbook.com/msds/tributylphosphine.pdf
https://www.benchchem.com/product/b147548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Risk Assessment & Control

Hierarchy of Controls

Identify Hazards

Assess Risks

Pyrophoric, Corrosive,
Toxic

Implement Controls

High Risk Identified

Review & Monitor

Controls in Place

Engineering Controls

Continuous Improvement

Elimination

Substitution

Administrative Controls

PPE

Click to download full resolution via product page

Caption: Risk Assessment and Control Hierarchy for Tributylphosphine.
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Caption: Personal Protective Equipment (PPE) Selection Workflow.
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Caption: Emergency Response Workflow for Tributylphosphine Incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b147548?utm_src=pdf-body-img
https://www.benchchem.com/product/b147548?utm_src=pdf-body
https://www.benchchem.com/product/b147548?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/tributylphosphane-pid_Rock37146.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

3. fishersci.com [fishersci.com]

4. assets.thermofisher.cn [assets.thermofisher.cn]

5. Tributylphosphine - Safety Data Sheet [chemicalbook.com]

6. Tributylphosphine | C12H27P | CID 13831 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. chemicalbook.com [chemicalbook.com]

8. TRIBUTYLPHOSPHANE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

9. Tributylphosphine | 998-40-3 [chemicalbook.com]

10. Page loading... [guidechem.com]

11. Tributylphosphine - Wikipedia [en.wikipedia.org]

12. datasheets.scbt.com [datasheets.scbt.com]

13. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

14. research.uga.edu [research.uga.edu]

To cite this document: BenchChem. [Tributylphosphine: A Comprehensive Technical Guide to
Safe Handling and Emergency Preparedness]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b147548#tributylphosphine-safety-precautions-
and-handling-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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